Journal Name:Flow, Turbulence and Combustion
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Selectivity Quantification with the Fluorescent Quantitative Model-Assisted Semi-Selective Probe (Carbon Dots): Accurate Determination of Chlortetracycline in Aqueous Environments with Interference
Flow, Turbulence and Combustion ( IF 0 ) Pub Date: 2023-05-07 , DOI: 10.1177/00037028231167177
Probes such as carbon dots (C-dots) have extensive and important applications in the quantitative analysis of complex biological and environmental systems. However, the development of probes is oft...
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10 kHz Shifted-Excitation Raman Difference Spectroscopy with Charge-Shifting Charge-Coupled Device Read-Out for Effective Mitigation of Dynamic Interfering Backgrounds
Flow, Turbulence and Combustion ( IF 0 ) Pub Date: 2023-04-25 , DOI: 10.1177/00037028231167441
In this work we demonstrate an advanced concept of a charge-shifting charge-coupled device (CCD) read-out combined with shifted excitation Raman difference spectroscopy (SERDS) capable of operating...
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Congruence Concept for Comparison of Spectra
Flow, Turbulence and Combustion ( IF 0 ) Pub Date: 2023-01-06 , DOI: 10.1177/00037028231152497
This paper introduces an alternative, easy-to-implement spectrum comparison concept. The evaluation procedure is illustrated by artificial and FT-ATR-IR spectra, which it can also be extended to ot...
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Temporal Profile of Nonresonant Sum-Frequency Signal from Single-Crystal Silicon Depends on Crystal Orientation
Flow, Turbulence and Combustion ( IF 0 ) Pub Date: 2022-11-10 , DOI: 10.1177/00037028221141729
Proper analysis of vibrational sum-frequency generation (VSFG) spectra requires that the nonresonant contribution be dealt with correctly. This work shows that the temporal profile of the nonresona...
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Parameter Estimation in Spectral Resolution Enhancement Based on Forward-Backward Linear Prediction Total Least Square Method.
Flow, Turbulence and Combustion ( IF 0 ) Pub Date: 2023-07-14 , DOI: 10.1177/00037028231183017
In a Fourier transform infrared (IR) spectrometer, the Michelson interference signal extrapolation method based on linear prediction is often used to improve spectral resolution. In this method, an autoregressive (AR) model is established for the Michelson interference signal in the spectrometer. Once the AR model parameters are determined, the AR process is predictable. The interference signal can be used to figure out the AR model's parameters. Based on this, the AR model can be used to extrapolate the interference signal to improve the spectral resolution. In this paper, the forward-backward linear prediction total least squares (FB-TLS) method is proposed to estimate the parameters of the AR model. The parameters that are estimated are used to improve the IR spectral resolution. By simulating different order and signal-to-noise ratio situations, the effects of the Burg, the least square, and the FB-TLS parameter estimation methods on spectral resolution enhancement are studied. The simulation results demonstrate that the FB-TLS parameter estimation method can effectively suppress noise and avoid spurious peaks. The experimental results demonstrate that the FB-TLS parameter estimation method is effective for spectral resolution enhancement technology based on linear prediction. When the FB-TLS method is used to enhance NH3 IR spectral resolution from 2 cm-1 to 1 cm-1, the spectral prediction error in the NH3 characteristic band is only 0.21% compared with the measured NH3 spectrum, whose spectral resolution is 1 cm-1.
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Filter Fluorometer Calibration Without the Fluorometer.
Flow, Turbulence and Combustion ( IF 0 ) Pub Date: 2023-06-23 , DOI: 10.1177/00037028231181593
We recently described a lightweight, low-power, waterproof filter fluorometer using a 180° backscatter geometry for chlorophyll-a (chl-a) detection. Before it was constructed it was modeled to ensure it would have satisfactory performance. This manuscript repeats the modeling process that allows the calibration slope and detection limit for a fluorescent analyte in water to be estimated from system component performance and conventional spectrofluorometry alone. These values are validated by comparison to the experimental result of calibration from the completed instrument. Our model yields a calibration slope of 8.22 mV-L/µg for dissolved chl-a, consistent with the experimentally measured slope of 8.21 mV-L/µg. The detection limit modeled from this slope and an estimate of the baseline noise of the instrument was 0.15 µg/L chl-a, while the measured detection limit using real blank samples was 0.18 µg/L, in 0.1 s differential measurements.
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Direct Measurement of Chocolate Components Using Dispersive Raman Spectroscopy at 1000 nm Excitation
Flow, Turbulence and Combustion ( IF 0 ) Pub Date: 2022-12-22 , DOI: 10.1177/00037028221147941
Chocolate is a popular food around the world. Making chocolate-based confectionaries involve multiple processing steps including cocoa bean fermentation, cocoa bean roasting, grinding, and then a c...
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Evaporative Crystallization of Simvastatin from Different Solutions Using Mid-Frequency Raman Difference Spectra Explanations.
Flow, Turbulence and Combustion ( IF 0 ) Pub Date: 2023-05-22 , DOI: 10.1177/00037028231166950
Amorphous simvastatin (amorphous SIM) and Form I of SIM were prepared separately from SIM acetone (AC)/ethyl acetate (ETAC)/ethanol (ET) solutions by simply controlling the solvent evaporation rate, and the kinetic formation of amorphous SIM from SIM AC/ETAC/ET solutions was explained using mid-frequency Raman difference spectra analysis. The mid-frequency Raman difference spectra analysis results indicate that the amorphous phase has close connections with solutions and might be the bridge, playing an important role in the intermediate phase, between solutions and their outcome polymorphs.
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In-Situ Elemental Composition Analysis of Large Inhalable Aerosol by Laser Induced Breakdown Spectroscopy
Flow, Turbulence and Combustion ( IF 0 ) Pub Date: 2022-12-06 , DOI: 10.1177/00037028221146804
The ability to obtain information on the composition of airborne particles is a necessary part of identifying and controlling risks from exposure to potentially toxic materials, especially in the w...
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Reconstruction of Raman Spectra of Biochemical Mixtures Using Group and Basis Restricted Non-Negative Matrix Factorization
Flow, Turbulence and Combustion ( IF 0 ) Pub Date: 2023-04-25 , DOI: 10.1177/00037028231169971
Raman spectroscopy is a useful tool for obtaining biochemical information from biological samples. However, interpretation of Raman spectroscopy data in order to draw meaningful conclusions related...
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